Cas no 125968-85-6 (Pyrido[3,4-d]pyridazine, 5-phenyl-)

• Product Name: Pyrido[3,4-d]pyridazine, 5-phenyl-
• CAS No: 125968-85-6
• MF: C₁₃H₉N₃
• MW: 207.230662107468
• CID: 1222260
• Update Time: 2024-08-04

Pyrido[3,4-d]pyridazine, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyridazine, 5-phenyl-

• Inchi： 1S/C13H9N3/c1-2-4-10(5-3-1)13-12-9-16-15-8-11(12)6-7-14-13/h1-9H
• InChI Key： WZUNSJDYKUQHGN-UHFFFAOYSA-N
• SMILES： C1=NN=CC2=CC=NC(C3=CC=CC=C3)=C12

Computed Properties

• Exact Mass: 176.05864

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 431.3±30.0 °C(Predicted)
• PSA: 58.2
• pka: 3.33±0.30(Predicted)